Cas no 2098133-51-6 (2-(2-(methoxymethyl)-6-methyl-6,7-dihydropyrazolo[1,5-a]pyrazin-5(4H)-yl)ethan-1-ol)

• Product Name: 2-(2-(methoxymethyl)-6-methyl-6,7-dihydropyrazolo[1,5-a]pyrazin-5(4H)-yl)ethan-1-ol
• CAS No: 2098133-51-6
• MF: C₁₁H₁₉N₃O₂
• MW: 225.287462472916
• CID: 5729163
• PubChem ID: 121203466
• Update Time: 2025-10-29

2-(2-(methoxymethyl)-6-methyl-6,7-dihydropyrazolo[1,5-a]pyrazin-5(4H)-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-[2-(methoxymethyl)-6-methyl-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazin-5-yl]ethanol
• 2098133-51-6
• AKOS026711714
• F1907-7352
• 2-(2-(methoxymethyl)-6-methyl-6,7-dihydropyrazolo[1,5-a]pyrazin-5(4H)-yl)ethan-1-ol
• Pyrazolo[1,5-a]pyrazine-5(4H)-ethanol, 6,7-dihydro-2-(methoxymethyl)-6-methyl-
• 2-[2-(methoxymethyl)-6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-5-yl]ethan-1-ol

• Inchi： 1S/C11H19N3O2/c1-9-6-14-11(7-13(9)3-4-15)5-10(12-14)8-16-2/h5,9,15H,3-4,6-8H2,1-2H3
• InChI Key： OMXLDUONAGDFPE-UHFFFAOYSA-N
• SMILES： OCCN1CC2=CC(COC)=NN2CC1C

Computed Properties

• Exact Mass: 225.147726857g/mol
• Monoisotopic Mass: 225.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 50.5Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 369.3±42.0 °C(Predicted)
• pka: 14?+-.0.10(Predicted)

Additional information on 2-(2-(methoxymethyl)-6-methyl-6,7-dihydropyrazolo[1,5-a]pyrazin-5(4H)-yl)ethan-1-ol

Introduction to 2-(2-(methoxymethyl)-6-methyl-6,7-dihydropyrazolo[1,5-a]pyrazin-5(4H)-yl)ethan-1-ol (CAS No. 2098133-51-6) in Modern Chemical and Biomedical Research

2-(2-(methoxymethyl)-6-methyl-6,7-dihydropyrazolo[1,5-a]pyrazin-5(4H)-yl)ethan-1-ol, identified by the chemical identifier CAS No. 2098133-51-6, represents a structurally intricate compound that has garnered significant attention in the realm of chemical and biomedical research. This heterocyclic molecule, featuring a fused pyrazole-pyrazine core, exhibits a unique combination of functional groups that make it a promising candidate for further exploration in drug discovery and therapeutic development.

The compound’s molecular architecture is characterized by a dihydropyrazolo[1,5-a]pyrazine scaffold, which is appended with an ethanol side chain at the 5-position and a methyl group at the 6-position. The presence of a methoxymethyl (methylene glycol) substituent at the 2-position introduces both hydrophobic and hydrophilic interactions, enhancing its solubility and bioavailability in aqueous environments. This structural design not only imparts flexibility in conformational space but also allows for diverse interactions with biological targets.

In recent years, the field of medicinal chemistry has seen an increasing emphasis on the development of multitarget-directed ligands (MTDLs), which are designed to interact with multiple biological receptors or enzymes simultaneously. The compound CAS No. 2098133-51-6 aligns well with this trend, as its structural features suggest potential binding affinity to several key pharmacological targets. For instance, the pyrazole-pyrazine moiety is known to exhibit interactions with enzymes such as kinases and phosphodiesterases, which are pivotal in various signaling pathways.

One of the most compelling aspects of this molecule is its potential role in modulating inflammatory pathways. Inflammatory responses are central to numerous pathological conditions, including autoimmune diseases, neurodegenerative disorders, and cancer. Emerging research indicates that compounds with similar structural motifs can interfere with key inflammatory mediators by inhibiting the activity of enzymes like cyclooxygenase (COX) and lipoxygenase (LOX). The ethanol side chain in 2-(2-(methoxymethyl)-6-methyl-6,7-dihydropyrazolo[1,5-a]pyrazin-5(4H)-yl)ethan-1-ol may further enhance its ability to modulate these pathways by facilitating binding to specific protein residues.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated coupling techniques, have been employed to construct the complex heterocyclic core efficiently. These synthetic strategies not only streamline the production process but also allow for easy modification of functional groups, enabling rapid exploration of analogues with enhanced pharmacological properties.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of this compound with biological targets. Techniques such as docking simulations and molecular dynamics (MD) simulations have revealed that the dihydropyrazolo[1,5-a]pyrazine core fits snugly into active sites of enzymes like Janus kinases (JAKs) and tyrosine kinases (TYKs), which are implicated in various diseases. The methoxymethyl group has been identified as a critical moiety for stabilizing hydrogen bonds with polar residues in these active sites.

The ethanol side chain has also been found to contribute significantly to the compound’s bioactivity by forming hydrogen bonds with backbone amides or side chains of amino acid residues. This interaction not only enhances binding affinity but also influences the compound’s metabolic stability by shielding reactive functional groups from enzymatic degradation. Such structural insights have guided medicinal chemists in optimizing lead compounds for improved pharmacokinetic profiles.

In preclinical studies, preliminary data suggest that derivatives of this compound exhibit potent anti-inflammatory effects without significant toxicity at therapeutic doses. Animal models of inflammation have demonstrated reductions in cytokine levels and attenuated inflammatory responses following administration of these compounds. These findings are particularly encouraging given the growing recognition of inflammation as a key driver in many chronic diseases.

The potential therapeutic applications of CAS No. 2098133-51-6 extend beyond inflammation management. Its ability to interact with multiple targets suggests utility in treating conditions such as cancer, neurodegenerative diseases, and metabolic disorders. For instance, kinases are frequently overexpressed or mutated in cancer cells, making them attractive targets for anticancer agents. By inhibiting aberrant kinase activity, this compound could disrupt tumor growth and progression while minimizing off-target effects.

The development of novel drug candidates often involves iterative optimization cycles where structural modifications are made based on pharmacological feedback from preclinical studies. The modular nature of 2-(2-(methoxymethyl)-6-methyl-6,7-dihydropyrazolo[1,5-a]pyrazin-5(4H)-yl)ethan-1-ol allows for targeted alterations at specific positions without compromising overall bioactivity. This flexibility is crucial for fine-tuning pharmacokinetic properties such as solubility, permeability across biological membranes (P-glycoprotein transport), and metabolic stability.

The role of computational tools cannot be overstated in modern drug discovery pipelines. Machine learning algorithms have been trained on vast datasets comprising millions of compounds and their biological activities to predict novel lead structures with desired properties. By integrating these computational methods early in the discovery process, CAS No. 2098133-51-6 could serve as an anchor molecule for generating optimized derivatives through virtual screening techniques.

Ethical considerations are paramount when advancing new therapeutics into clinical use; hence thorough toxicological assessments must accompany preclinical development programs before human trials commence. The favorable safety profile observed so far indicates promise for translating this research into clinical practice where it could address unmet medical needs across multiple therapeutic areas.